4-[[1-(5-Bromopyrimidin-2-yl)piperidin-4-yl]methoxy]-6-(3,5-dimethylpyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[[1-(5-bromopyrimidin-2-yl)piperidin-4-yl]methoxy]-6-(3,5-dimethylpyrazol-1-yl)pyrimidine
• InChI: InChI=1S/C19H22BrN7O/c1-13-7-14(2)27(25-13)17-8-18(24-12-23-17)28-11-15-3-5-26(6-4-15)19-21-9-16(20)10-22-19/h7-10,12,15H,3-6,11H2,1-2H3
• InChI Key: BCMHLEDVRRWIHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)OCC3CCN(CC3)C4=NC=C(C=N4)Br)C
• Molecular Formula: C19H22BrN7O
• Molecular Weight: 444.3 g/mol

Description

The compound contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a piperidine ring, which is a common structural element in many pharmaceuticals and other organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be based on the arrangement of the pyrimidine and piperidine rings, along with the attached functional groups. The exact structure would depend on the specific locations of these groups on the rings.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the functional groups present in the molecule. For example, the bromine atom on the pyrimidine ring could potentially be replaced via a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and the functional groups present. For example, the presence of the bromine atom might make the compound relatively heavy and potentially more reactive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain pyrimidine derivatives work by inhibiting the synthesis of DNA or RNA.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields, such as medicine or materials science. This would likely involve further studies on its properties and potential applications.